Cas no 1216806-46-0 (N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]butanamide hydrochloride)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]butanamide hydrochloride
• CAS No: 1216806-46-0
• MF: C₁₈H₂₅ClFN₃O₂S
• MW: 401.926405668259
• CID: 5472986
• Update Time: 2025-08-04

N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]butanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-fluoro-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)butanamide:hydrochloride
• N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]butanamide hydrochloride

• Inchi： 1S/C18H24FN3O2S.ClH/c1-2-4-17(23)22(8-3-7-21-9-11-24-12-10-21)18-20-15-6-5-14(19)13-16(15)25-18;/h5-6,13H,2-4,7-12H2,1H3;1H
• InChI Key： JMBQDVJIDKIKFL-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(F)C=C2S1)CCCN1CCOCC1)(=O)CCC.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]butanamide hydrochloride

Research Briefing on N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]butanamide hydrochloride (CAS: 1216806-46-0)

N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]butanamide hydrochloride (CAS: 1216806-46-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a modulator of specific biological pathways, particularly in the context of neurological disorders and cancer therapeutics. This briefing synthesizes the latest research findings on this compound, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications.

The compound's structure features a benzothiazole core, a morpholine moiety, and a butanamide linker, which collectively contribute to its unique biological activity. Recent in vitro and in vivo studies have demonstrated its efficacy in targeting key enzymes and receptors involved in disease pathogenesis. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed that this compound exhibits high affinity for certain kinase targets, making it a promising candidate for kinase inhibitor development.

One of the most notable findings is the compound's role in modulating neuroinflammatory pathways. A 2024 study in ACS Chemical Neuroscience reported that N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]butanamide hydrochloride significantly reduced pro-inflammatory cytokine production in microglial cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also highlighted the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies.

In the oncology domain, preliminary data from a 2023 Cancer Research publication indicated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated signaling pathways. The mechanism appears to involve inhibition of protein-protein interactions critical for tumor survival. However, further studies are needed to elucidate the full spectrum of its anticancer effects and to optimize its pharmacokinetic profile.

From a synthetic chemistry perspective, recent advancements have been made in the scalable production of this compound. A 2024 Organic Process Research & Development paper detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is crucial for facilitating future preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]butanamide hydrochloride as a therapeutic agent. Current research efforts are focused on addressing its metabolic stability, potential off-target effects, and formulation optimization. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]butanamide hydrochloride represents a compelling case study in modern drug discovery. Its multifaceted biological activities and recent research advancements position it as a compound worthy of continued investigation. Future directions should include comprehensive toxicology studies, structure-activity relationship optimization, and exploration of combination therapies to maximize its therapeutic potential.